Cas no 461-53-0 (Butanoyl fluoride)
Butanoyl fluoride structure
Butanoyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- Butanoyl fluoride
- 4-FLUOROBUTYRALDEHYDE
- Butyryl fluoride
- 461-53-0
- EINECS 207-310-7
- GSJWYIDMIRQHMV-UHFFFAOYSA-N
- NS00031583
- DTXSID2060040
-
- Inchi： InChI=1S/C4H7FO/c1-2-3-4(5)6/h2-3H2,1H3
- InChI Key： GSJWYIDMIRQHMV-UHFFFAOYSA-N
- SMILES： C(F)(=O)CCC
Computed Properties
- Exact Mass: 90.04811
- Monoisotopic Mass: 90.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 51.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.1
- Tautomer Count: nothing
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Density: 0.927
- Boiling Point: 78.7°Cat760mmHg
- Flash Point: 18.6°C
- Refractive Index: 1.347
- PSA: 17.07
Butanoyl fluoride Related Literature
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1. Free radical substitution. Part 38. The effect of solvent on the atomic chlorination and bromination of 2-substituted butanes and the importance of steric effectsSaeed Y. Atto,John M. Tedder,John C. Walton J. Chem. Soc. Perkin Trans. 2 1983 629
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2. Synthesis of functional perfluorinated resins, branched perfluorinated ethers and perfluoroalkanoyl fluoridesHsu-Nan Huang,Richard J. Lagow J. Chem. Soc. Perkin Trans. 1 1991 871
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3. Halogen mobility in S N2 reactions of carbonyl compounds. Comparisons with aromatic halogen mobility
461-53-0 (Butanoyl fluoride) Related Products
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